Cas no 1805429-65-5 (Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate
• CAS No: 1805429-65-5
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4873401
• Update Time: 2025-06-09

Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)6-4-14-7(9(11)12)5(3-13)8(6)15/h4,9H,2H2,1H3,(H,14,15)
• InChI Key： RCFGNPUYFOGLIO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(C(=O)OCC)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate

Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1805429-65-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1805429-65-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a cyano group, a difluoromethyl substituent, and a hydroxyl group, all of which contribute to its distinctive chemical properties and biological activities.

The cyano group in Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This feature is particularly important in the context of drug design, as it can enhance the compound's ability to interact with specific biological targets. The difluoromethyl substituent, on the other hand, is a common functional group in modern drug discovery due to its ability to improve metabolic stability and pharmacokinetic properties. The presence of this group can also modulate the compound's lipophilicity, which is crucial for optimizing its bioavailability and tissue distribution.

The hydroxyl group in Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate adds another layer of complexity to its chemical profile. Hydroxyl groups are known for their ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to target proteins. This property is particularly valuable in the development of drugs that require high aqueous solubility or specific interactions with biological receptors.

Recent studies have highlighted the potential therapeutic applications of Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate in various disease areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate could be developed into a novel therapeutic agent for cancer treatment.

Furthermore, Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate has shown promise in neurodegenerative diseases. Research published in *Neuropharmacology* has indicated that this compound can protect neurons from oxidative stress and prevent neuroinflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit pro-inflammatory cytokines.

The pharmacokinetic properties of Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate have also been extensively studied. Preclinical data suggest that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it exhibits low toxicity in animal models, indicating a favorable safety profile. These characteristics make Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate an attractive candidate for further clinical development.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylate (CAS No. 1805429-65-5) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it a valuable asset in the field of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for its development into effective treatments for various diseases.